N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide

• IUPAC Name: N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H21N3O5S2/c22-17(19-12-14-6-4-11-27-14)18(23)20-13-16-21(9-5-10-26-16)28(24,25)15-7-2-1-3-8-15/h1-4,6-8,11,16H,5,9-10,12-13H2,(H,19,22)(H,20,23)
• InChI Key: SGXGRHWKZKPPPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCC2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 872881-18-0

Description

N-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C18H21N3O5S2 and its molecular weight is 423.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

• A study by Ş. Küçükgüzel et al. (2013) focuses on the synthesis of novel derivatives with a similar structural motif to Celecoxib, a well-known anti-inflammatory drug. These derivatives were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One particular compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in the liver, kidney, colon, and brain, suggesting its potential as a therapeutic agent (Ş. Küçükgüzel et al., 2013).

Chemical Synthesis and Reaction Mechanisms

• The work by Kim and Kim (2000) explores the synthesis of 3-alkylamino-5-arylthiophenes with a variety of substituents, demonstrating the versatility in modifying the thiophene moiety, which is structurally related to the thiophen-2-ylmethyl component of the compound . This study provides insights into the reaction mechanisms and potential applications in creating derivatives with desired properties (Kim & Kim, 2000).

Metal Complexes and Catalysis

• Research by F. Adhami et al. (2012) delves into the synthesis of thiadiazolobenzamide and its complexes with nickel and palladium. This study highlights the structural and spectroscopic characterization of these complexes, which could have implications in catalysis and materials science, given the relevance of metal complexes in these fields (F. Adhami et al., 2012).

Anticancer Activity

• B. Ravinaik et al. (2021) focused on the design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, evaluating their anticancer activity against several cancer cell lines. Some derivatives showed higher anticancer activities than the reference drug, pointing to the potential of structurally related compounds in cancer therapy (B. Ravinaik et al., 2021).

Cross-Coupling Reactions

• The study by Sheng Zhao et al. (2015) on the copper-catalyzed oxidative C-H/C-H cross-coupling of benzamides and thiophenes, including those similar to the compound of interest, demonstrates a broad substrate scope and excellent tolerance of functional groups. This method could be instrumental in the synthesis of complex molecules for various applications (Sheng Zhao et al., 2015).